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molecular formula C10H14O4 B1376491 1,3-Dioxane-4,6-dione, 5-(cyclopropylmethyl)-2,2-dimethyl- CAS No. 351866-06-3

1,3-Dioxane-4,6-dione, 5-(cyclopropylmethyl)-2,2-dimethyl-

Cat. No. B1376491
CAS RN: 351866-06-3
M. Wt: 198.22 g/mol
InChI Key: JSWJNHYGPHCUMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08461209B2

Procedure details

To a solution of cyclopropanecarboxylic acid (17.2 g) in methylene chloride (800 mL) were added Meldrum's acid (28.8 g), WSCI.HCl (42.2 g) and 4-dimethylaminopyridine (39.1 g), and the mixture was stirred at room temperature for 18 hr. Water and then hydrochloric acid were added to acidify the reaction mixture, and the aqueous layer was removed by partitioning. Under ice-cooling, acetic acid (114 mL) and then sodium borohydride (18.9 g) were added slowly to the organic layer, and the mixture was stirred at room temperature for 3 days. Water and then hydrochloric acid were added to the reaction mixture, and the aqueous layer was removed by partitioning. The organic layer was concentrated to give a yellow powder. This was washed with ether/hexane to give the title compound (25.8 g) as a yellow powder.
Name
cyclopropanecarboxylic acid
Quantity
17.2 g
Type
reactant
Reaction Step One
Name
Meldrum's acid
Quantity
28.8 g
Type
reactant
Reaction Step One
Name
WSCI.HCl
Quantity
42.2 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
800 mL
Type
solvent
Reaction Step One
Name
4-dimethylaminopyridine
Quantity
39.1 g
Type
catalyst
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[CH:1]1([C:4](O)=O)[CH2:3][CH2:2]1.[CH3:7][C:8]1([CH3:16])[O:15][C:13](=[O:14])[CH2:12][C:10](=[O:11])[O:9]1.CCN=C=NCCCN(C)C.Cl.Cl>C(Cl)Cl.CN(C)C1C=CN=CC=1.O>[CH:1]1([CH2:4][CH:12]2[C:13](=[O:14])[O:15][C:8]([CH3:16])([CH3:7])[O:9][C:10]2=[O:11])[CH2:3][CH2:2]1 |f:2.3|

Inputs

Step One
Name
cyclopropanecarboxylic acid
Quantity
17.2 g
Type
reactant
Smiles
C1(CC1)C(=O)O
Name
Meldrum's acid
Quantity
28.8 g
Type
reactant
Smiles
CC1(OC(=O)CC(=O)O1)C
Name
WSCI.HCl
Quantity
42.2 g
Type
reactant
Smiles
CCN=C=NCCCN(C)C.Cl
Name
methylene chloride
Quantity
800 mL
Type
solvent
Smiles
C(Cl)Cl
Name
4-dimethylaminopyridine
Quantity
39.1 g
Type
catalyst
Smiles
CN(C1=CC=NC=C1)C
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 18 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the aqueous layer was removed
CUSTOM
Type
CUSTOM
Details
by partitioning
TEMPERATURE
Type
TEMPERATURE
Details
Under ice-cooling
ADDITION
Type
ADDITION
Details
acetic acid (114 mL) and then sodium borohydride (18.9 g) were added slowly to the organic layer
STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for 3 days
Duration
3 d
ADDITION
Type
ADDITION
Details
Water and then hydrochloric acid were added to the reaction mixture
CUSTOM
Type
CUSTOM
Details
the aqueous layer was removed
CUSTOM
Type
CUSTOM
Details
by partitioning
CONCENTRATION
Type
CONCENTRATION
Details
The organic layer was concentrated
CUSTOM
Type
CUSTOM
Details
to give a yellow powder
WASH
Type
WASH
Details
This was washed with ether/hexane

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
C1(CC1)CC1C(OC(OC1=O)(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 25.8 g
YIELD: CALCULATEDPERCENTYIELD 65.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.